N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[5-(2,4-dimethyl-1,3-thiazol-5-yl)-1,3,4-oxadiazol-2-yl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C13H12N4O2S2/c1-7-11(21-8(2)14-7)12-16-17-13(19-12)15-10(18)6-9-4-3-5-20-9/h3-5H,6H2,1-2H3,(H,15,17,18)
• InChI Key: ZBRJSCZVRAVEDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C2=NN=C(O2)NC(=O)CC3=CC=CS3
• Molecular Formula: C13H12N4O2S2
• Molecular Weight: 320.4 g/mol

Description

N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide, also known as DMOT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMOT is a heterocyclic compound that contains a thiazole ring, an oxadiazole ring, and a thiophene ring.

Mechanism of Action

The mechanism of action of N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins. N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide has also been shown to inhibit the activity of β-amyloid protein, which is believed to play a role in the development of Alzheimer's disease.
Biochemical and Physiological Effects:
N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide has antioxidant and anti-inflammatory properties, which may contribute to its potential therapeutic effects. N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide has also been shown to have antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide has several advantages for lab experiments, including its high solubility in organic solvents and its stability under various conditions. However, N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide has some limitations, including its relatively high cost and the need for specialized equipment and expertise for its synthesis and analysis.

Future Directions

There are several future directions for the research on N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide. One potential direction is the investigation of its potential therapeutic effects in animal models of various diseases, including cancer and Alzheimer's disease. Another direction is the development of new synthetic methods for N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide that are more efficient and cost-effective. Additionally, the development of new applications for N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide in materials science and analytical chemistry is an area of potential future research.

Synthesis Methods

N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide can be synthesized using various methods, including the reaction of 2-amino-4,5-dimethylthiazole with ethyl chloroacetate, followed by the reaction of the resulting product with hydrazine hydrate and thiophene-2-carboxylic acid. Another method involves the reaction of 2-amino-4,5-dimethylthiazole with ethyl 2-chloroacetate, followed by the reaction of the resulting product with thiophene-2-carboxylic acid hydrazide.

Scientific Research Applications

N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and bacterial infections. In materials science, N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide has been studied for its potential applications in organic electronics, such as organic light-emitting diodes and organic field-effect transistors. In analytical chemistry, N-(5-(2,4-dimethylthiazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-(thiophen-2-yl)acetamide has been used as a fluorescent probe for the detection of metal ions and amino acids.